Cas no 2680807-88-7 (benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate)

• Product Name: benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate
• CAS No: 2680807-88-7
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5635379
• PubChem ID: 165908092
• Update Time: 2025-10-28

benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680807-88-7
• EN300-28287243
• benzyl N-[3-hydroxy-1-(pyridin-4-yl)propyl]carbamate
• benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate

• Inchi： 1S/C16H18N2O3/c19-11-8-15(14-6-9-17-10-7-14)18-16(20)21-12-13-4-2-1-3-5-13/h1-7,9-10,15,19H,8,11-12H2,(H,18,20)
• InChI Key： YFPQZHIJVUIMRJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CN=CC=1)CCO)=O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate

Introduction to Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate (CAS No. 2680807-88-7)

Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2680807-88-7, belongs to a class of molecules that are being extensively studied for their potential applications in drug development and therapeutic interventions.

The molecular framework of Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate incorporates a benzyl group, a pyridin-4-yl substituent, and a carbamate moiety, which collectively contribute to its distinctive chemical properties. The presence of these functional groups makes it an intriguing candidate for further investigation, particularly in the context of designing novel pharmacophores that can interact with biological targets with high specificity and affinity.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of enzymes and receptors involved in various disease pathways. The structural features of Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate suggest that it may possess the ability to interact with such targets, making it a valuable scaffold for medicinal chemists. The hydroxyl group in the molecule also provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate is its potential application in the field of oncology. Current research indicates that molecules containing pyridine rings are frequently found in anticancer agents due to their ability to disrupt critical signaling pathways in tumor cells. The carbamate group adds another layer of complexity, as it can influence both the solubility and metabolic stability of the compound, factors that are crucial for its efficacy as a therapeutic agent.

The benzyl moiety, while seemingly simple, plays an important role in determining the overall pharmacokinetic profile of Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate. Studies have shown that benzyl derivatives often exhibit improved bioavailability and reduced toxicity when compared to their non-benzylated counterparts. This makes them particularly attractive for clinical development, where patient compliance and safety are paramount.

In addition to its oncological potential, Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate has shown promise in other therapeutic areas as well. For instance, preliminary studies have suggested that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as many potential treatments for these conditions fail due to poor penetration into this critical region.

The synthesis of Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to construct the desired pyridine ring efficiently and with high yields. Additionally, protecting group strategies have been employed to ensure that each functional group is introduced at the appropriate stage during synthesis.

The pharmacological evaluation of Benzyl N-3-hydroxy-1-(pyridin-4-yl)propylcarbamate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in cancer cell proliferation and survival. For example, it has been shown to block the activity of kinases such as EGFR and MET, which are frequently overexpressed in various types of cancer. Furthermore, its interaction with other targets such as transcription factors and ion channels has also been explored.

The compound's ability to modulate intracellular signaling pathways has been further investigated through detailed mechanistic studies. These studies have provided insights into how Benzyl N-3-hydroxy-1-(pyridin-4-yll)propylcarbamate exerts its effects at a molecular level. By understanding these mechanisms, researchers can identify ways to optimize the compound's potency and selectivity, thereby improving its therapeutic potential.

In conclusion, Benzyl N-3-hydroxy-l-(pyridin-l)-ytl propyIcarbamate (CAS No. 2680807_88_7) is a multifaceted compound with significant promise in various therapeutic areas. Its unique structural features make it an attractive scaffold for drug discovery, while its demonstrated biological activity suggests that it may serve as a valuable lead compound for developing new treatments for cancer and other diseases. As research continues to uncover new applications for this molecule, it is likely that Benzyl N_3_hydroxy-l_(\_\_)-ytl propyIcarbamate will play an increasingly important role in pharmaceutical development.